Cas no 1369251-28-4 (2-(4-Chlorophenyl)thiazole-5-carbonitrile)

• Product Name: 2-(4-Chlorophenyl)thiazole-5-carbonitrile
• CAS No: 1369251-28-4
• MF: C₁₀H₅ClN₂S
• MW: 220.678099393845
• CID: 1038652
• PubChem ID: 70701041
• Update Time: 2025-10-18

2-(4-Chlorophenyl)thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)thiazole-5-carbonitrile
• DTXSID60743820
• 1369251-28-4
• A886599
• 2-(4-chlorophenyl)-1,3-thiazole-5-carbonitrile

• MDL： MFCD23135706
• Inchi： 1S/C10H5ClN2S/c11-8-3-1-7(2-4-8)10-13-6-9(5-12)14-10/h1-4,6H
• InChI Key： XHMCFGBBLUCMJE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC=C(C#N)S1

Computed Properties

• Exact Mass: 219.9861970g/mol
• Monoisotopic Mass: 219.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-(4-Chlorophenyl)thiazole-5-carbonitrile

2-(4-Chlorophenyl)thiazole-5-carbonitrile (CAS No. 1369251-28-4): A Comprehensive Overview

2-(4-Chlorophenyl)thiazole-5-carbonitrile (CAS No. 1369251-28-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, has garnered attention for its potential applications in drug discovery, material science, and organic synthesis. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 2-(4-Chlorophenyl)thiazole-5-carbonitrile.

Chemical Structure and Properties

2-(4-Chlorophenyl)thiazole-5-carbonitrile is a heterocyclic compound with a thiazole ring and a cyano group attached to the 5-position of the thiazole ring. The presence of a chlorine-substituted phenyl group at the 2-position adds to its structural complexity and chemical reactivity. The molecular formula of this compound is C₁₀H₆ClN₂S, with a molecular weight of approximately 213.7 g/mol. The compound is known for its high thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO), acetonitrile, and methanol.

The thiazole ring in 2-(4-Chlorophenyl)thiazole-5-carbonitrile is an important pharmacophore that contributes to its biological activities. Thiazoles are known for their ability to form hydrogen bonds and π-π interactions, which are crucial for binding to biological targets such as enzymes and receptors. The cyano group at the 5-position enhances the electron-withdrawing effect, which can influence the compound's reactivity and stability.

Synthesis Methods

The synthesis of 2-(4-Chlorophenyl)thiazole-5-carbonitrile has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-chlorobenzaldehyde with thiourea to form 4-chlorobenzylidene thiourea, followed by cyclization with an appropriate nitrile source such as acrylonitrile or malononitrile. This method typically yields high purity products with good yields.

An alternative synthetic route involves the reaction of 4-chlorobenzoyl chloride with thiourea to form 4-chlorobenzoyl isothiocyanate, which is then treated with an appropriate nitrile source to form the desired thiazole derivative. This method is advantageous due to its simplicity and scalability.

Biological Activities

2-(4-Chlorophenyl)thiazole-5-carbonitrile has shown promising biological activities in various studies. One of its notable properties is its ability to inhibit specific enzymes involved in metabolic pathways. For example, recent research has demonstrated that this compound exhibits potent inhibition against human carbonic anhydrase II (hCA II), an enzyme implicated in various physiological processes such as pH regulation and ion transport.

In addition to enzyme inhibition, 2-(4-Chlorophenyl)thiazole-5-carbonitrile has been investigated for its potential anticancer properties. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. The compound's ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further development in cancer therapy.

Recent Research Advancements

The field of medicinal chemistry has seen significant advancements in the development of thiazole-based compounds like 2-(4-Chlorophenyl)thiazole-5-carbonitrile. Recent studies have focused on optimizing the structure of these compounds to enhance their potency and selectivity for specific biological targets.

A notable study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of thiazole derivatives, including 2-(4-Chlorophenyl)thiazole-5-carbonitrile, as potential inhibitors of hCA II. The researchers found that modifications to the substituents on the phenyl ring significantly improved the inhibitory activity of these compounds. These findings provide valuable insights into the structure-activity relationships (SAR) of thiazole derivatives and pave the way for the development of more effective therapeutic agents.

In another study, researchers explored the use of 2-(4-Chlorophenyl)thiazole-5-carbonitrile as a scaffold for designing new anticancer drugs. The study demonstrated that this compound could be effectively modified by introducing various functional groups at different positions on the thiazole ring to enhance its anticancer activity. The results showed that some derivatives exhibited superior cytotoxicity against multiple cancer cell lines compared to the parent compound.

Potential Applications strong> p > < p >The versatile nature of2-(4-Chlorophenyl)thiazole-5-carbonitrile strong >makes it suitable for a wide range of applications beyond pharmaceuticals . In material science , this compound has been investigated for its potential use in organic electronics due to its high thermal stability and excellent solubility . Studies have shown that thiazole-based compounds can be used as building blocks for constructing conductive polymers , which have applications in organic light-emitting diodes ( OLEDs ) , solar cells , and sensors . p > < p >In addition ,< strong >2-(4-Chlorophenyl)thiazole-5-carbonitrile strong >has shown promise as a ligand in coordination chemistry . Its ability to form stable complexes with metal ions makes it a valuable component in catalytic systems , particularly in homogeneous catalysis . Researchers have explored the use of thiazole-based ligands in palladium-catalyzed cross-coupling reactions , which are crucial for synthesizing complex organic molecules . p > < p >< strong >Conclusion strong > p > < p >< strong >2-(4-Chlorophenyl)thiazole-5-carbonitrile strong >( CAS No . 1369251-28-4 ) is a multifaceted compound with significant potential across various scientific disciplines . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive target for further research and development . As ongoing studies continue to uncover new applications and optimize its properties ,< strong >2-(4-Chlorophenyl)thiazole-5-carbonitrile strong >is poised to play a crucial role in advancing our understanding of complex biological systems and developing innovative solutions for real-world challenges . p > article > response >